Cas no 1261476-93-0 (Methyl 2-cyano-4-methylphenylacetate)

• Product Name: Methyl 2-cyano-4-methylphenylacetate
• CAS No: 1261476-93-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4938896
• Update Time: 2023-08-22

Methyl 2-cyano-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-methylphenylacetate

• Inchi： 1S/C11H11NO2/c1-8-3-4-9(6-11(13)14-2)10(5-8)7-12/h3-5H,6H2,1-2H3
• InChI Key： IIJUGNKWBAQUGA-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(C)=CC=1C#N)=O

Computed Properties

• Exact Mass: 189.078978594 g/mol
• Monoisotopic Mass: 189.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.1
• Molecular Weight: 189.21